Cas no 88054-24-4 (Deepoxydeoxynivalenol)

Deepoxydeoxynivalenol structure
Deepoxydeoxynivalenol structure
Product Name:Deepoxydeoxynivalenol
CAS No:88054-24-4
MF:C15H20O5
MW:280.316305160522
CID:723770
PubChem ID:329754841
Update Time:2024-03-01

Deepoxydeoxynivalenol Chemical and Physical Properties

Names and Identifiers

    • Trichotheca-9,12-dien-8-one,3,7,15-trihydroxy-, (3a,7a)-
    • DEEPOXYDEOXYNIVALENOL
    • Deepoxy-deoxynivalenol solution
    • DEEPOXY-DEOXYNIVALENOL, QUANTITY CORRECTED
    • de-epoxy deoxynivalenol
    • deoxynivalenol de-epoxide
    • DOM-1
    • (3alpha,7alpha)-3,7,15-Trihydroxytrichotheca-9,12-dien-8-one
    • (3α,7α)-3,7,15-Trihydroxytrichotheca-9,12-dien-8-one (ACI)
    • 2,5-Methano-1-benzoxepin, trichotheca-9,12-dien-8-one deriv. (ZCI)
    • DOM 1
    • Deepoxydeoxynivalenol
    • MDL: MFCD07364056
    • Inchi: 1S/C15H20O5/c1-7-4-10-15(6-16,13(19)11(7)18)14(3)5-9(17)12(20-10)8(14)2/h4,9-10,12-13,16-17,19H,2,5-6H2,1,3H3/t9-,10-,12+,13-,14+,15-/m1/s1
    • InChI Key: ZACLXWTWERGCLX-MDUHGFIHSA-N
    • SMILES: C([C@]12[C@H](O)C(=O)C(C)=C[C@H]1O[C@@H]1[C@@H](C[C@]2(C1=C)C)O)O

Computed Properties

  • Exact Mass: 280.13100
  • Monoisotopic Mass: 280.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2

Experimental Properties

  • Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 483.3°C at 760 mmHg
  • Flash Point: Fahrenheit: 35.6 ° f
    Celsius: 2 ° c
  • Refractive Index: 1.602
  • Solubility: Slightly soluble (3.6 g/l) (25 º C),
  • PSA: 86.99000
  • LogP: -0.05050
  • Color/Form: 50 μg/mL in acetonitrile

Deepoxydeoxynivalenol Security Information

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Deepoxydeoxynivalenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Acetic anhydride
2.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water
3.1 Reagents: Acetic acid ,  Zinc Solvents: Acetic acid
4.1 Reagents: Sodium ethoxide Solvents: Ethanol
Reference
Chemical deoxygenation of the epoxide moiety in deoxynivalenol (vomitoxin)
King, Russell R.; et al, Canadian Journal of Chemistry, 1985, 63(5), 1089-92

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol
Reference
Chemical deoxygenation of the epoxide moiety in deoxynivalenol (vomitoxin)
King, Russell R.; et al, Canadian Journal of Chemistry, 1985, 63(5), 1089-92

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic acid ,  Zinc Solvents: Acetic acid
2.1 Reagents: Sodium ethoxide Solvents: Ethanol
Reference
Chemical deoxygenation of the epoxide moiety in deoxynivalenol (vomitoxin)
King, Russell R.; et al, Canadian Journal of Chemistry, 1985, 63(5), 1089-92

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water
2.1 Reagents: Acetic acid ,  Zinc Solvents: Acetic acid
3.1 Reagents: Sodium ethoxide Solvents: Ethanol
Reference
Chemical deoxygenation of the epoxide moiety in deoxynivalenol (vomitoxin)
King, Russell R.; et al, Canadian Journal of Chemistry, 1985, 63(5), 1089-92

Deepoxydeoxynivalenol Raw materials

Deepoxydeoxynivalenol Preparation Products

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